Cas no 832712-67-1 (2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate)

832712-67-1 structure
Product name:2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate
2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate
- benzoic acid,1-[dimethyl(phenyl)silyl]-1,1,3,3,3-pentafluoropropan-2-ol
- 832712-67-1
- Benzoic acid--1-[dimethyl(phenyl)silyl]-1,1,3,3,3-pentafluoropropan-2-ol (1/1)
- DTXSID10835305
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- Inchi: InChI=1S/C11H13F5OSi.C7H6O2/c1-18(2,8-6-4-3-5-7-8)11(15,16)9(17)10(12,13)14;8-7(9)6-4-2-1-3-5-6/h3-7,9,17H,1-2H3;1-5H,(H,8,9)
- InChI Key: WSJVCBGQVUAILT-UHFFFAOYSA-N
- SMILES: C[Si](C)(C1=CC=CC=C1)C(C(C(F)(F)F)O)(F)F.C1=CC=C(C=C1)C(=O)O
Computed Properties
- Exact Mass: 406.10236181g/mol
- Monoisotopic Mass: 406.10236181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
2-Propanol, 1-(dimethylphenylsilyl)-1,1,3,3,3-pentafluoro-, benzoate Related Literature
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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2. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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